Cas no 2227712-00-5 (rac-(1R,2R)-2-4-methoxy-2-(trifluoromethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-4-methoxy-2-(trifluoromethyl)phenylcyclopropylmethanamine
• CAS No: 2227712-00-5
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6050781
• PubChem ID: 165882501
• Update Time: 2025-10-05

rac-(1R,2R)-2-4-methoxy-2-(trifluoromethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-4-methoxy-2-(trifluoromethyl)phenylcyclopropylmethanamine
• 2227712-00-5
• EN300-1949849
• rac-[(1R,2R)-2-[4-methoxy-2-(trifluoromethyl)phenyl]cyclopropyl]methanamine

• Inchi： 1S/C12H14F3NO/c1-17-8-2-3-9(10-4-7(10)6-16)11(5-8)12(13,14)15/h2-3,5,7,10H,4,6,16H2,1H3/t7-,10+/m0/s1
• InChI Key： AFXONEKXKMALIN-OIBJUYFYSA-N
• SMILES： FC(C1C=C(C=CC=1[C@@H]1C[C@H]1CN)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-4-methoxy-2-(trifluoromethyl)phenylcyclopropylmethanamine

Racemic (1R,2R)-2-(4-Methoxyphenyl)-2-(trifluoromethyl)cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,2R)-2-(4-Methoxyphenyl)-2-(trifluoromethyl)cyclopropylmethanamine, also known by its CAS number CAS No. 22771-00-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropyl ring, which is substituted with a methoxyphenyl group and a trifluoromethyl group, along with a methanamine moiety. The racemic nature of the compound indicates that it exists as a 50:50 mixture of its two enantiomers, making it an interesting subject for stereochemical studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of Simmons-Smith cyclopropanation or other similar methods. The substitution of the cyclopropane ring with the methoxyphenyl and trifluoromethyl groups requires careful control of reaction conditions to ensure regioselectivity and stereochemical integrity. The final step involves the introduction of the methanamine group, which can be achieved through various nucleophilic substitution or coupling reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The trifluoromethyl group is known to confer stability and lipophilicity to molecules, which can enhance their bioavailability. Similarly, the methoxyphenyl group contributes to the compound's ability to interact with various biological targets, such as enzymes and receptors. These properties make Racemic (1R,2R)-2-(4-Methoxyphenyl)-2-(trifluoromethyl)cyclopropylmethanamine a valuable building block in medicinal chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, it has demonstrated moderate inhibitory activity against certain kinases, which are key players in cancer progression. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating central nervous system disorders. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

The structural uniqueness of CAS No. 22771-00-5 also makes it an intriguing subject for mechanistic studies in organic chemistry. The cyclopropyl ring is known to exhibit unusual reactivity due to its strained geometry, which can lead to unexpected outcomes in certain reactions. Researchers have explored the use of this compound in cascade reactions and asymmetric synthesis, leveraging its inherent reactivity to construct complex molecular architectures.

From an industrial perspective, the synthesis and characterization of this compound require state-of-the-art facilities and expertise. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its identity and purity. Additionally, chiral resolution techniques such as chromatography on chiral stationary phases are essential for isolating individual enantiomers from the racemic mixture.

In conclusion, Racemic (1R,2R)-2-(4-Methoxyphenyl)-2-(trifluoromethyl)cyclopropylmethanamine represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with its potential biological activity, positions it as a valuable tool in both academic research and industrial applications. As research into this compound continues to evolve, it is anticipated that new insights into its properties and applications will emerge.